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Compound of Interest

3-Methoxycarbonylphenyl
Compound Name: o
isothiocyanate

cat. No.: B1295333

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of 3-
Methoxycarbonylphenyl isothiocyanate. The information is curated for researchers,
scientists, and professionals in the field of drug development, with a focus on its chemical and
physical characteristics, synthesis, and reactivity. All quantitative data is presented in structured
tables for ease of comparison, and a detailed experimental protocol for a general synthesis
method is provided.

Core Properties and Data

3-Methoxycarbonylphenyl isothiocyanate, also known as methyl 3-isothiocyanatobenzoate,
is an aromatic organic compound containing both a methoxycarbonyl group and an
isothiocyanate functional group. These groups significantly influence its reactivity and potential
applications.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-
Methoxycarbonylphenyl isothiocyanate.
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Property Value Source
CAS Number 3125-66-4

Molecular Formula CoH7NO2S

Molecular Weight 193.22 g/mol

Density 1.23 g/cm3

Boiling Point 105 °C

Flash Point 105-106°C/0.45m

Refractive Index 1.6240

Water Solubility Hydrolyzes in water

Synthesis and Experimental Protocols

The synthesis of 3-Methoxycarbonylphenyl isothiocyanate can be achieved through various
methods common for the preparation of isothiocyanates. A general and widely applicable
method involves the reaction of the corresponding primary amine, methyl 3-aminobenzoate,
with a thiocarbonylating agent. One such common and effective approach is the reaction with
carbon disulfide in the presence of a base to form a dithiocarbamate salt intermediate, which is
then decomposed to the isothiocyanate.

General Synthesis of Isothiocyanates from Primary
Amines

This protocol describes a general procedure for the synthesis of isothiocyanates from primary
amines, which can be adapted for the synthesis of 3-Methoxycarbonylphenyl isothiocyanate
from methyl 3-aminobenzoate.

Materials:
e Primary amine (e.g., methyl 3-aminobenzoate)

e Carbon disulfide (CS2)
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o Triethylamine (EtsN) or another suitable base

o Desulfurating agent (e.g., ethyl chloroformate, tosyl chloride)
» Organic solvent (e.g., dichloromethane, chloroform)

e Aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,
condenser, dropping funnel, magnetic stirrer, etc.)

Procedure:

e Formation of the Dithiocarbamate Salt:

[e]

Dissolve the primary amine (1 equivalent) and triethylamine (2 equivalents) in an
appropriate organic solvent in a round-bottom flask equipped with a magnetic stirrer.

Cool the mixture in an ice bath.

[¢]

[e]

Slowly add carbon disulfide (1.1 to 1.5 equivalents) to the stirred solution.

o

Allow the reaction to stir at room temperature for a specified time (typically 1-3 hours) to
ensure the complete formation of the triethylammonium dithiocarbamate salt.

o Decomposition to Isothiocyanate:
o Cool the reaction mixture again in an ice bath.

o Slowly add a solution of the desulfurating agent (e.g., ethyl chloroformate, 1 equivalent) in
the same organic solvent.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
an additional period (typically 1-2 hours).

e Work-up and Purification:
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o Wash the reaction mixture with water and then with a saturated aqueous solution of
sodium bicarbonate to remove any acidic byproducts.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

o Filter the drying agent and concentrate the organic solution under reduced pressure to
obtain the crude isothiocyanate.

o Purify the crude product by vacuum distillation or column chromatography on silica gel to
yield the pure 3-Methoxycarbonylphenyl isothiocyanate.

The following diagram illustrates the general workflow for this synthesis.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-Methoxycarbonylphenyl isothiocyanate.

Reactivity and Potential Applications

The isothiocyanate group (-N=C=S) is a highly reactive electrophilic functional group. The
presence of the electron-withdrawing methoxycarbonyl group on the phenyl ring further
enhances the electrophilicity of the central carbon atom of the isothiocyanate moiety. This
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makes 3-Methoxycarbonylphenyl isothiocyanate particularly susceptible to nucleophilic
attack.

Common reactions involving the isothiocyanate group include:
e Reaction with amines to form thiourea derivatives.

e Reaction with alcohols to form thiocarbamates.

» Reaction with thiols to form dithiocarbamates.

This high reactivity makes it a valuable building block in organic synthesis for the construction
of various heterocyclic compounds and other complex molecules with potential biological
activity.

The following diagram illustrates the key reactivity of the isothiocyanate group.

Reactivity of the Isothiocyanate Group
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Caption: Key nucleophilic addition reactions of the isothiocyanate functional group.

While specific biological activities and signaling pathways for 3-Methoxycarbonylphenyl
isothiocyanate are not extensively documented in publicly available literature, isothiocyanates
as a class are known for a wide range of biological effects, including antimicrobial, anti-
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inflammatory, and anticancer properties. The reactivity of the isothiocyanate group with
biological nucleophiles, such as the thiol groups in cysteine residues of proteins, is believed to
be a key mechanism underlying their bioactivity. Further research is warranted to explore the
specific biological profile of 3-Methoxycarbonylphenyl isothiocyanate.

 To cite this document: BenchChem. [3-Methoxycarbonylphenyl Isothiocyanate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295333#3-methoxycarbonylphenyl-isothiocyanate-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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